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Cat. No.: B15139026

AN-001

Abstract

This application note describes a sensitive and robust method for the quantitative analysis of (3-
carotene in human plasma using high-performance liquid chromatography-tandem mass
spectrometry (HPLC-MS/MS). The use of a stable isotope-labeled internal standard, (3-
carotene-d8, ensures high accuracy and precision by correcting for matrix effects and
variations in sample preparation and instrument response. The method involves a
straightforward liquid-liquid extraction of -carotene from plasma, followed by chromatographic
separation on a C18 reversed-phase column and detection by MS/MS operating in multiple
reaction monitoring (MRM) mode. This method is suitable for clinical research, nutritional
studies, and drug development applications requiring reliable measurement of (3-carotene
levels.

Introduction

B-Carotene, a precursor to vitamin A, is an essential nutrient with antioxidant properties. Its
guantification in plasma is crucial for assessing nutritional status and investigating its role in
health and disease. This application note details a validated HPLC-MS/MS method for the
precise and accurate measurement of 3-carotene in plasma. The use of 3-carotene-d8 as an
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internal standard (1S) is critical for mitigating variability inherent in complex biological matrices
like plasma.

Principle

Plasma samples are first deproteinized, and then B-carotene and the 3-carotene-d8 internal
standard are extracted using a liquid-liquid extraction procedure. The extract is evaporated and
reconstituted in a suitable solvent. The reconstituted sample is then injected into an HPLC
system where (-carotene and the IS are separated from other plasma components on a
reversed-phase column. The analytes are then detected by a tandem mass spectrometer.
Quantification is achieved by comparing the peak area ratio of the analyte to the internal
standard against a calibration curve prepared with known concentrations of -carotene.

Experimental Workflow
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 To cite this document: BenchChem. [Application Notes: Quantitative Analysis of 3-Carotene
in Plasma using B-Carotene-d8 Internal Standard]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15139026#quantitative-analysis-of-beta-
carotene-in-plasma-using-beta-carotene-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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